3-(4-Ethoxyphenyl)-6-((2-fluorobenzyl)thio)pyridazine
Description
The compound "3-(4-Ethoxyphenyl)-6-((2-fluorobenzyl)thio)pyridazine" is a derivative of the pyridazine class of compounds, which are known for their diverse biological activities. Pyridazine derivatives have been extensively studied for their potential applications in various fields, including agriculture and medicine. For instance, certain pyridazine derivatives have been found to exhibit significant herbicidal activities, as well as central nervous system (CNS) activities, which could be beneficial in developing new pharmaceuticals .
Synthesis Analysis
The synthesis of pyridazine derivatives often involves multi-step reactions starting from various precursors. For example, the synthesis of 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives starts from ethyl
Scientific Research Applications
Heterocyclic Compound Synthesis
Synthesis of Pyridazine Derivatives
Research has shown that compounds with pyridazine cores can be synthesized through reactions involving amino- and cyano- precursors. These processes lead to the formation of pyridazine and pyrimidine derivatives, which have been explored for their antimicrobial activities (Mohareb, Al-Omran, & Ho, 2002). Similarly, the synthesis of thieno[2,3-c]pyridazines using specific starting materials indicates the versatility of such compounds in creating biologically active molecules (Al-Kamali, Al-Hazmi, Alhousami, & Al-Masany, 2014).
Biological Activities
Antimicrobial and Herbicidal Applications
Some pyridazine derivatives have been evaluated for their antibacterial activities, showcasing the potential for these compounds in addressing microbial resistance challenges. Specific studies have highlighted the synthesis of novel compounds with significant antibacterial properties, offering a pathway for the development of new antimicrobial agents (Al-Kamali et al., 2014). Additionally, pyridazine derivatives have demonstrated herbicidal activities, indicating their use in agricultural sciences to develop new herbicides with specific modes of action (Xu et al., 2008).
Anticancer Activity
Potential in Cancer Research
The structural features of pyridazine derivatives, including those related to "3-(4-Ethoxyphenyl)-6-((2-fluorobenzyl)thio)pyridazine," have been explored for anticancer activities. Studies have synthesized novel compounds and evaluated their effects against various cancer cell lines, offering insights into their potential therapeutic applications (Hammam et al., 2005).
properties
IUPAC Name |
3-(4-ethoxyphenyl)-6-[(2-fluorophenyl)methylsulfanyl]pyridazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2OS/c1-2-23-16-9-7-14(8-10-16)18-11-12-19(22-21-18)24-13-15-5-3-4-6-17(15)20/h3-12H,2,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDZDOEHDNASQAP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Ethoxyphenyl)-6-((2-fluorobenzyl)thio)pyridazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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